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Compound of Interest

Compound Name: Kenpaullone

Cat. No.: B1673391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Kenpaullone, a potent and reversible

inhibitor of Glycogen Synthase Kinase-3β (GSK-3β) and various Cyclin-Dependent Kinases

(CDKs). Its mechanism as an ATP-competitive inhibitor makes it a valuable tool in cell biology

research and a lead compound in drug discovery. We will delve into its inhibitory profile, the

signaling pathways it modulates, and detailed experimental protocols for its characterization.

The Core Mechanism: ATP-Competitive Inhibition
Kenpaullone exerts its inhibitory effect by directly competing with adenosine triphosphate

(ATP) for binding to the catalytic site of its target kinases.[1] Protein kinases, such as GSK-3β

and CDKs, function by transferring a phosphate group from ATP to a specific substrate protein,

a process crucial for signal transduction. Kenpaullone's structure allows it to fit into the

hydrophobic ATP-binding pocket of these kinases.[2] By occupying this site, it physically blocks

ATP from binding, thereby preventing the phosphotransfer reaction and inhibiting the kinase's

activity.[2][3] This mode of action is reversible and concentration-dependent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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